Cas no 1706462-35-2 (4-(4-Hexylbenzoyl)quinoline)

• Product Name: 4-(4-Hexylbenzoyl)quinoline
• CAS No: 1706462-35-2
• MF: C₂₂H₂₃NO
• MW: 317.424125909805
• CID: 4703854
• Update Time: 2025-10-22

4-(4-Hexylbenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (4-Hexylphenyl)-quinolin-4-ylmethanone
• 4-(4-Hexylbenzoyl)quinoline

• Inchi： 1S/C22H23NO/c1-2-3-4-5-8-17-11-13-18(14-12-17)22(24)20-15-16-23-21-10-7-6-9-19(20)21/h6-7,9-16H,2-5,8H2,1H3
• InChI Key： BJKGVDQAIKKFTF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C2C=CC=CC=12)C1C=CC(=CC=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 385
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Hexylbenzoyl)quinoline

Comprehensive Overview of 4-(4-Hexylbenzoyl)quinoline (CAS No. 1706462-35-2): Properties, Applications, and Industry Trends

4-(4-Hexylbenzoyl)quinoline (CAS No. 1706462-35-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the quinoline derivatives family, which is widely studied for its potential in pharmaceuticals, materials science, and agrochemicals. The presence of a hexylbenzoyl moiety enhances its lipophilicity, making it particularly useful in formulations requiring controlled solubility.

In the context of current research trends, 4-(4-Hexylbenzoyl)quinoline is often explored for its role in organic electronics and photovoltaic materials. With the growing demand for sustainable energy solutions, researchers are investigating its potential as a light-absorbing material in dye-sensitized solar cells (DSSCs). Its extended conjugation system and tunable electronic properties make it a promising candidate for next-generation energy storage devices.

Another area of interest is its application in medicinal chemistry. Quinoline derivatives are known for their bioactive properties, and 4-(4-Hexylbenzoyl)quinoline is no exception. Preliminary studies suggest it may exhibit antimicrobial and anti-inflammatory activities, aligning with the global focus on novel therapeutic agents. However, further clinical validation is required to confirm these effects.

From a synthetic perspective, the compound's CAS No. 1706462-35-2 serves as a critical identifier for researchers and manufacturers. Its synthesis typically involves Friedel-Crafts acylation followed by quinoline ring formation, a process optimized for high yield and purity. The hexyl chain introduces steric and electronic effects that influence its reactivity, making it a valuable intermediate in fine chemical synthesis.

Environmental and regulatory considerations are also paramount. While 4-(4-Hexylbenzoyl)quinoline is not classified as hazardous, its biodegradability and ecological impact are under scrutiny. Companies are increasingly adopting green chemistry principles to minimize waste during production, reflecting the industry's shift toward sustainable practices.

In summary, 4-(4-Hexylbenzoyl)quinoline (CAS No. 1706462-35-2) represents a multifaceted compound with applications spanning renewable energy, pharmaceuticals, and advanced materials. Its continued study promises to unlock new possibilities in science and technology, addressing some of the most pressing challenges of our time.